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Compound of Interest

Compound Name:
N,N-Dimethylformamide

diisopropyl acetal

Cat. No.: B091547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylformamide diisopropyl acetal (DMF-diisopropyl acetal) is a versatile reagent in

organic synthesis, offering unique steric and electronic properties compared to its more

common dimethyl and diethyl counterparts.[1] This guide provides a comprehensive overview

of its physical and chemical properties, experimental protocols, and applications, with a focus

on its relevance to drug development and complex molecule synthesis.

Physical and Chemical Properties
DMF-diisopropyl acetal is a colorless liquid with an amine-like odor.[1] It is sensitive to moisture

and should be stored under an inert atmosphere to prevent decomposition.[1]

Table 1: Physical Properties of N,N-Dimethylformamide Diisopropyl Acetal
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Property Value Reference

Molecular Formula C₉H₂₁NO₂ [1][2][3]

Molecular Weight 175.27 g/mol [1][2][3]

Boiling Point 79-80 °C at 60 mmHg [1][2][4]

Density 0.838 g/mL at 25 °C [1][2][4]

Refractive Index (n20/D) 1.401 [1]

Flash Point 25 °C (77 °F) - closed cup

Form Liquid

Table 2: Identification and Chemical Structure

Identifier Value

CAS Number 18503-89-4

EC Number 242-386-5

Linear Formula (CH₃)₂NCH[OCH(CH₃)₂]₂

SMILES String CC(C)OC(OC(C)C)N(C)C

InChI Key XOZZATXWQMOVHL-UHFFFAOYSA-N

Chemical Reactivity and Applications
DMF-diisopropyl acetal exhibits dual reactivity, primarily functioning as a potent alkylating and

formylating agent.[1] Its electrophilic central carbon atom and nucleophilic nitrogen atom

enable a wide range of chemical transformations.[1]

Key Chemical Properties:

Alkylating Agent: It readily reacts with acidic protons in functional groups such as carboxylic

acids, phenols, and thiols to yield esters, ethers, and thioethers, respectively. These

reactions often proceed under mild and neutral conditions.[1]
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Formylating Agent: As a C1 synthon, it is invaluable for introducing a single carbon unit into a

molecule.[1] This is particularly useful in the construction of heterocyclic rings by reacting

with bifunctional nucleophiles to form five- or six-membered rings like pyrimidines, pyridines,

and pyrazoles.[1]

Protecting Group Reagent: It is effective for the protection of 1,2- and 1,3-diols, forming

stable cyclic acetals (2-(dimethylamino)-1,3-dioxolanes or -dioxanes).[1] The resulting

amidine functionality can be cleaved under specific conditions, offering an advantage in

multi-step syntheses.[1]

The diisopropyl group's steric hindrance, compared to smaller alkyl groups, can offer enhanced

selectivity in certain synthetic scenarios.[1]

Applications in Drug Development and Organic Synthesis:

Heterocyclic Synthesis: Its ability to act as a one-carbon building block is extensively used in

synthesizing a wide array of heterocyclic compounds, which are core structures in many

pharmaceuticals.[1][5]

Esterification and Etherification: The mild reaction conditions make it suitable for late-stage

functionalization of complex molecules in drug discovery, where harsh conditions could

decompose sensitive functionalities.[1]

Quantification of Analytes: It has been utilized in the derivatization of cocaine and its

metabolite, benzoylecgonine, for quantification from urine matrices, highlighting its utility in

analytical chemistry.[2][4]

Experimental Protocols
Synthesis of N,N-Dimethylformamide Diisopropyl Acetal
A common laboratory-scale synthesis involves the direct reaction of N,N-dimethylformamide

(DMF) with isopropanol.[1]

Methodology:

Combine N,N-dimethylformamide with an excess of isopropanol (typically 2.2 equivalents) in

a reaction vessel.[1]
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Add a catalytic amount of sulfuric acid.[1]

Reflux the mixture at approximately 82–85°C for 6–12 hours under an inert atmosphere

(e.g., nitrogen or argon).[1]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, the product can be isolated and purified by distillation under reduced

pressure.[6][7]

Optimization of reaction parameters such as temperature, time, and reactant molar ratios is

crucial for maximizing yield and purity.[1] For instance, in analogous syntheses, adjusting the

temperature has been shown to significantly impact the yield.[1]

Another synthetic route involves a transacetalization reaction, where a different DMF dialkyl

acetal is reacted with isopropanol.[1]

Visualizations
Chemical Structure and Reactivity
Caption: Reactivity pathways of DMF diisopropyl acetal.

Experimental Workflow: Synthesis
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Caption: Laboratory synthesis workflow for DMF diisopropyl acetal.

Logical Relationships in Applications
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Caption: Application pathways derived from core properties.

Safety and Handling
N,N-Dimethylformamide diisopropyl acetal is a flammable liquid and vapor.[8] It can cause

skin and serious eye irritation, and may cause respiratory irritation.[8]

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[8]

Use in a well-ventilated area or outdoors.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b091547?utm_src=pdf-body-img
https://www.benchchem.com/product/b091547?utm_src=pdf-body
https://aksci.com/sds/M718_SDS.pdf
https://aksci.com/sds/M718_SDS.pdf
https://aksci.com/sds/M718_SDS.pdf
https://aksci.com/sds/M718_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear protective gloves, clothing, eye protection, and face protection.[8]

Ground and bond container and receiving equipment to prevent static discharge.[8]

Keep the container tightly closed.[8]

In case of exposure, it is crucial to seek fresh air if inhaled, rinse skin or eyes with water, and

seek medical attention.[8] For disposal, consult local regulations and consider a licensed

chemical destruction plant.[9]

This technical guide provides a foundational understanding of N,N-dimethylformamide
diisopropyl acetal for professionals in research and development. Its unique properties make

it a valuable tool in the synthesis of complex organic molecules, including active

pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091547#physical-and-chemical-properties-of-dmf-
diisopropyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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